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Compound of Interest

Compound Name: Miloxacin

Cat. No.: B1677135

Comprehensive guidance for the safe handling, storage, and disposal of Moxifloxacin in a
laboratory setting, ensuring the protection of researchers and the integrity of scientific work.

For laboratory personnel, including researchers, scientists, and professionals in drug
development, the paramount concern when handling chemical compounds is safety. This guide
provides detailed procedural information for the safe use of Moxifloxacin, a fluoroquinolone
antibiotic. Adherence to these protocols is crucial for minimizing exposure risks and ensuring a
secure research environment.

Immediate Safety and Handling Protocols

Moxifloxacin hydrochloride is classified as hazardous, being harmful if swallowed and causing
serious eye irritation.[1][2][3] It may also cause skin irritation, and inhalation can lead to
respiratory tract irritation.[4] Therefore, stringent adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE):

The following personal protective equipment should be worn at all times when handling
Moxifloxacin:

o Eye Protection: Tight-sealing safety goggles are essential to prevent eye contact.[2] In case
of contact, rinse cautiously with water for several minutes, removing contact lenses if present
and easy to do, and continue rinsing.[1]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1677135?utm_src=pdf-interest
https://www.sigmaaldrich.com/US/en/sds/sigma/sml1581?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AAJ66626&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.spectrumchemical.com/media/sds/MO902_AGHS.pdf
https://editor.fresenius-kabi.us/SDSSheets/US-PH-Moxifoxacin_Inj_FK-March_2024-SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAJ66626&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/sigma/sml1581?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Hand Protection: Wear appropriate protective gloves to prevent skin contact.[2][4]

» Body Protection: Appropriate protective clothing should be worn to prevent skin exposure.[2]

[4]

o Respiratory Protection: If there is a risk of dust formation or if exposure limits are exceeded,
use a NIOSH/MSHA or European Standard EN 149 approved respirator.[2]

Handling and Storage:

Avoid contact with skin, eyes, and clothing.[2]

Do not eat, drink, or smoke when using this product.[1][4]

Wash hands thoroughly after handling.[1][4]

Keep containers tightly closed in a dry, cool, and well-ventilated place.[2]

The product is sensitive to light and should be stored accordingly.[4]

Quantitative Data Summary

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAJ66626&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://editor.fresenius-kabi.us/SDSSheets/US-PH-Moxifoxacin_Inj_FK-March_2024-SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAJ66626&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://editor.fresenius-kabi.us/SDSSheets/US-PH-Moxifoxacin_Inj_FK-March_2024-SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAJ66626&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ66626&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/sigma/sml1581?userType=undefined
https://editor.fresenius-kabi.us/SDSSheets/US-PH-Moxifoxacin_Inj_FK-March_2024-SDS.pdf
https://www.sigmaaldrich.com/US/en/sds/sigma/sml1581?userType=undefined
https://editor.fresenius-kabi.us/SDSSheets/US-PH-Moxifoxacin_Inj_FK-March_2024-SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAJ66626&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://editor.fresenius-kabi.us/SDSSheets/US-PH-Moxifoxacin_Inj_FK-March_2024-SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Property

Value

Chemical Name

Moxifloxacin hydrochloride

1-Cyclopropyl-6-fluoro-8-methoxy-7-[(4aS,7aS)-
octahydro-6H-pyrrolo[3,4-b]pyridin-6-yl]-4-oxo-

Synonyms ) o ) )
1,4-dihydroquinoline-3-carboxylic acid
hydrochloride

CAS Number 186826-86-8

GHS Classification

Acute toxicity, Oral (Category 4), Serious eye
irritation (Category 2A), Long-term (chronic)
aquatic hazard (Category 3)[1]

Hazard Statements

H302: Harmful if swallowed, H319: Causes
serious eye irritation, H412: Harmful to aquatic

life with long lasting effects[1]

Signal Word

Warning[1][2]

Storage Temperature

Store at 20° to 25°C (68°to 77°F)[4]

Spill and Disposal Procedures

In the event of a spill, it is critical to follow a clear and systematic procedure to contain and

clean the affected area while ensuring the safety of all personnel.

Spill Response Workflow:
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Immediate Actions
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Click to download full resolution via product page

Caption: Workflow for responding to a Moxifloxacin spill.
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Disposal Plan:

Dispose of contents and containers in accordance with local, state, and federal regulations.[4]
The product should be sent to an approved waste disposal plant.[1] Do not let the product enter
drains.[1]

First Aid Measures
o If Swallowed: Call a POISON CENTER or doctor if you feel unwell. Rinse mouth.[1]

» In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[1]

¢ In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse skin with
water/shower.[1]

« If Inhaled: Move person into fresh air.[1]

By implementing these safety measures, laboratories can ensure a secure environment for the
handling of Moxifloxacin, protecting both the research and the researchers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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PDF]. Available at: [https://www.benchchem.com/product/b1677135#personal-protective-
equipment-for-handling-miloxacin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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